Cas no 66934-59-6 (Soladunalidine)
Soladunalidine structure
Product Name:Soladunalidine
CAS No:66934-59-6
MF:C27H46N2O
MW:414.666947841644
CID:964955
PubChem ID:327232
Update Time:2025-04-19
Soladunalidine Chemical and Physical Properties
Names and Identifiers
-
- Soladunalidine
- (22S,25S)-5α-Spirosolane-3β-amine
- AC1L7026
- NSC301456
- SOLADUNALINIDINE (CRUDE)
- NSC-301456
- 66934-59-6
- DTXSID10316260
-
- Inchi: 1S/C27H46N2O/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,29H,5-15,28H2,1-4H3
- InChI Key: HOEJSFZVOUECLS-UHFFFAOYSA-N
- SMILES: O1C2(CCC(C)CN2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)N
Computed Properties
- Exact Mass: 414.36100
- Monoisotopic Mass: 414.361014095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 47.3Ų
Experimental Properties
- PSA: 47.28000
- LogP: 6.36230
Soladunalidine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives
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